2-chloro-N-(2-methoxy-5-methylphenyl)propanamide
Description
“2-chloro-N-(2-methoxy-5-methylphenyl)propanamide” is a chemical compound with the molecular formula C11H14ClNO2 and a molecular weight of 227.69 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “2-chloro-N-(2-methoxy-5-methylphenyl)propanamide” is represented by the formula C11H14ClNO2 . The InChI code for this compound is 1S/C11H14ClNO2/c1-8-3-4-10 (15-2)9 (7-8)13-11 (14)5-6-12/h3-4,7H,5-6H2,1-2H3, (H,13,14) .Scientific Research Applications
Bioactive Constituents of Marine Organisms
- Research on Jolyna laminarioides identified bioactive constituents including methyl 2-[propanamide-2'-methoxycarbonyl] benzoate showing chymotrypsin inhibitory activity and antibacterial properties against Escherichia coli and Shigella boydii. This suggests potential applications in developing antimicrobial agents and enzyme inhibitors (Atta-ur-rahman et al., 1997).
Anti-Inflammatory and Analgesic Agents
- Tepoxalin, identified as 5-(4-chlorophenyl)-N-hydroxy-1-(4-methoxyphenyl)-N-methyl-1H-pyrazole-3-propanamide, demonstrated potent anti-inflammatory activity by inhibiting both cyclooxygenase and 5-lipoxygenase activities, suggesting its utility as a dual-action anti-inflammatory agent (Knight et al., 1996). This highlights the potential for structurally similar compounds to serve as leads in the development of new therapeutic agents.
Catalytic Applications in Organic Synthesis
- The catalytic methylation of 2-naphthol using dimethyl carbonate, studied for its selectivity and efficiency, points to applications in the synthesis of pharmaceutical intermediates, such as naproxen. This illustrates the broader utility of related compounds in facilitating greener chemical processes (Yadav & Salunke, 2013).
Environmental Estrogen Activity
- Methoxychlor, a structurally related compound, serves as a model for environmental estrogens, demonstrating the potential endocrine-disrupting effects of similar compounds. This research underscores the importance of understanding the environmental and health impacts of chemical pollutants (Cummings, 1997).
properties
IUPAC Name |
2-chloro-N-(2-methoxy-5-methylphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO2/c1-7-4-5-10(15-3)9(6-7)13-11(14)8(2)12/h4-6,8H,1-3H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTWOSQAFEUCGDT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C(C)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-methoxy-5-methylphenyl)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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